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removing impurities from N,N'-Dimethyloxamide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N,N'-Dimethyloxamide

CAS No.: 615-35-0

Cat. No.: S600890

Chemical Identification and Properties

The table below summarizes the key identifying information and physical properties for N,N'-

Dimethyloxamide, which are critical for selecting and validating a purification method.

Property Details

CAS Number 615-35-0 [1] [2]

Molecular Formula  CsHsN202 [1] [2]

Molecular Weight 116.12 g/mol [1] [2]

Melting Point 215°C to 217°C [2] (Another source lists a general melting point of 215°C [1])

Purity Available at 98% [2]

Purification Guidance Based on General Principles

Since a specific protocol is not available, here is a general approach based on standard laboratory practices

for similar organic compounds:

¢ Primary Recommended Method: Recrystallization
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o The most suitable method for purifying a solid compound like N,N'-Dimethyloxamide is
recrystallization [3]. The sharp melting point indicates a pure crystalline solid, which is a good
candidate for this technique.

o The process involves dissolving the crude compound in a minimal volume of a hot solvent in
which it is highly soluble when hot but poorly soluble when cold. As the solution cools, pure
crystals form, leaving impurities in the solvent.

o Solvent Selection: You will need to experimentally determine an optimal recrystallization
solvent. Common solvents to test include ethanol, methanol, ethyl acetate, or water, and their
mixtures.

o Verification: The known melting point (215-217°C) is your key criterion for assessing purity
after recrystallization [2].

¢ General Purification Workflow The following diagram outlines the general decision-making process

for purifying a solid compound like N,N'-Dimethyloxamide.
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Frequently Asked Questions
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What is the first step I should take if no purification protocol exists for my compound? The first step is
to gather all available physical data, exactly as shown in the table above. The melting point is especially
critical, as a sharp melting point is a strong indicator of purity and confirms that recrystallization is a viable

method. You should then begin small-scale trials to find a suitable recrystallization solvent.

How can I confirm the success of my purification? The most straightforward method is to check the
melting point of your purified product. A pure compound will typically exhibit a sharp melting point within
the literature range (215-217°C). A depressed or broad melting range indicates that impurities remain and

further purification is needed [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [removing impurities from N,N'-Dimethyloxamide]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b600890#removing-

impurities-from-n-n-dimethyloxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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